![molecular formula C22H19N3O3S B250169 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide](/img/structure/B250169.png)
2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide
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Overview
Description
2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide, also known as MBAC, is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide is not fully understood, but it is believed to involve the inhibition of proteasome activity. Proteasomes are cellular complexes that degrade proteins, and their inhibition can lead to the accumulation of misfolded or damaged proteins, ultimately leading to cell death.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. This compound has also been shown to have low toxicity, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One advantage of 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide is its high purity and yield, which makes it easy to use in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for research on 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide. One area of interest is its potential applications in cancer therapy, particularly in combination with other drugs or therapies. Another area of interest is its potential applications in drug delivery, particularly for targeted drug delivery. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments.
Synthesis Methods
2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide can be synthesized using a two-step process. The first step involves the synthesis of 4-methoxybenzoyl isothiocyanate, which is then reacted with N-phenyl-1,2-phenylenediamine in the presence of a base to form this compound. This method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. This compound has also been studied for its potential applications in drug delivery, as it can be conjugated with other molecules to target specific cells or tissues.
Properties
Molecular Formula |
C22H19N3O3S |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
2-[(4-methoxybenzoyl)carbamothioylamino]-N-phenylbenzamide |
InChI |
InChI=1S/C22H19N3O3S/c1-28-17-13-11-15(12-14-17)20(26)25-22(29)24-19-10-6-5-9-18(19)21(27)23-16-7-3-2-4-8-16/h2-14H,1H3,(H,23,27)(H2,24,25,26,29) |
InChI Key |
MEGWQZJQQHSGNY-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.